Cas no 651733-98-1 (1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-N,N-dimethyl-)

1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-N,N-dimethyl- structure
651733-98-1 structure
Product Name:1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-N,N-dimethyl-
CAS No:651733-98-1
MF:C18H22N2
MW:266.380684375763
CID:403826
PubChem ID:71376634
Update Time:2025-04-19

1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-N,N-dimethyl-
    • 2-(3,5-dimethylphenyl)-N,N-dimethyl-1,3-dihydroisoindol-5-amine
    • 651733-98-1
    • 2-(3,5-Dimethylphenyl)-N,N-dimethyl-2,3-dihydro-1H-isoindol-5-amine
    • DTXSID20799308
    • Inchi: 1S/C18H22N2/c1-13-7-14(2)9-18(8-13)20-11-15-5-6-17(19(3)4)10-16(15)12-20/h5-10H,11-12H2,1-4H3
    • InChI Key: QHSSCQSGJHBPMZ-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C)C=C(C)C=2)CC2C=CC(=CC=2C1)N(C)C

Computed Properties

  • Exact Mass: 266.17846
  • Monoisotopic Mass: 266.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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